N-(4-acetylphenyl)-2-((1-(3-morpholinopropyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide
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Description
N-(4-acetylphenyl)-2-((1-(3-morpholinopropyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H32N4O4S and its molecular weight is 484.62. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
Research has demonstrated the potential antitumor activity of compounds structurally related to N-(4-acetylphenyl)-2-((1-(3-morpholinopropyl)-2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide. For instance, a study revealed that some novel 3-benzyl-substituted-4(3H)-quinazolinones exhibited significant broad-spectrum antitumor activity, outperforming the positive control 5-FU in mean GI50 values. Molecular docking studies of these compounds suggested similar binding modes to known antitumor drugs, indicating a potential mechanism for their antitumor effects (Al-Suwaidan et al., 2016).
Antihistamine Agents
Another study focused on the synthesis of novel quinazolin-4(3H)-one derivatives, which were evaluated for their in vivo H1-antihistaminic activity. The research demonstrated significant protection against histamine-induced bronchospasm in guinea pigs, with some compounds exhibiting potency comparable to standard antihistamine drugs. This indicates a potential application of these compounds as antihistamines (Alagarsamy et al., 2014).
Antimicrobial Agents
Compounds with a quinazolinone core have also shown promise as antimicrobial agents. A study synthesized new quinazolines and tested them for antibacterial and antifungal activities, revealing effectiveness against various pathogens such as Eschericia coli and Staphylococcus aureus. This suggests potential applications in combating microbial infections (Desai et al., 2007).
Insecticidal Activity
Research has also explored the insecticidal properties of related compounds. A study synthesized pyridine derivatives with structural similarities and evaluated their toxicity against the cowpea aphid. The results indicated significant aphidicidal activities, suggesting potential use in pest control (Bakhite et al., 2014).
Properties
IUPAC Name |
N-(4-acetylphenyl)-2-[[1-(3-morpholin-4-ylpropyl)-2-oxo-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H32N4O4S/c1-18(30)19-7-9-20(10-8-19)26-23(31)17-34-24-21-5-2-3-6-22(21)29(25(32)27-24)12-4-11-28-13-15-33-16-14-28/h7-10H,2-6,11-17H2,1H3,(H,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJOZVEXGMGJLFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=O)N(C3=C2CCCC3)CCCN4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H32N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.